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Compound of Interest

4-(Hydroxymethyl)benzeneboronic
Compound Name: d
aci

cat. No.: B1301990

Technical Overview of 4-
(Hydroxymethyl)benzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 4-(Hydroxymethyl)benzeneboronic acid, a
versatile reagent in organic synthesis and medicinal chemistry.

Core Molecular Data

The fundamental molecular properties of 4-(Hydroxymethyl)benzeneboronic acid are
summarized below.

Property Value

Molecular Formula C7HoBOs[1][2][3][4]1[5]

Molecular Weight 151.96 g/mol [1][2][3][6]

IUPAC Name [4-(hydroxymethyl)phenyl]boronic acid[1][4][5]
CAS Number 59016-93-2[1][2][3][6]

4-(Hydroxymethyl)phenylboronic acid, (4-

Synonyms
Boronophenyl)methanol[1][2][3][4]
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Physicochemical Properties

Property Value

Appearance White powder][3]

Melting Point 251-256 °C[3][6][71[8][9]
Solubility Soluble in Water (25 g/L)[9]

Applications and Reactivity

4-(Hydroxymethyl)benzeneboronic acid is a valuable building block in the synthesis of
complex organic molecules. Its utility stems from the presence of two key functional groups: the
phenylboronic acid and the hydroxymethyl group[2].

» Drug Development: It serves as a crucial intermediate in the synthesis of pharmaceuticals,
including mTOR kinase inhibitors and HIV protease inhibitors with activity against resistant
viruses|[3][6][7]. Its ability to interact with biological targets makes it particularly useful in the
development of anti-cancer agents[3].

e Suzuki Coupling Reactions: The phenylboronic acid moiety makes it a common reactant in
Suzuki coupling reactions, a powerful method for forming carbon-carbon bonds[7].

e Bioconjugation: The compound is utilized to attach biomolecules, such as proteins, to other
molecules or surfaces, which is beneficial for drug delivery systems|[3].

» Biosensing: Its capacity for selective binding to specific biomolecules allows for its use in the
development of innovative diagnostic tools and sensors|[3].

e Polymer Chemistry: It is used in the synthesis of boron-containing polymers, which exhibit
unique properties for materials science applications[3].

The hydroxymethyl group can be oxidized to form the corresponding aldehyde (4-
formylphenylboronic acid) or further to a carboxylic acid (4-carboxyphenylboronic acid),
expanding its synthetic versatility[2].
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Logical Relationship of Functional Groups to
Applications

The diagram below illustrates the relationship between the compound's functional groups and

its primary applications.
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Click to download full resolution via product page

Caption: Functional groups of the title compound and their resulting chemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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